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Executive Summary

2-[(2-Chlorophenyl)carbamoyl]benzoic acid, also known as N-(2-chlorophenyl)phthalamic
acid, is a bioactive small molecule belonging to the N-aryl phthalamic acid class. Historically
identified as a phytotropin, its primary and most well-characterized biological activity is the
inhibition of Polar Auxin Transport (PAT) in plants.

In the context of mammalian pharmacology, this molecule represents a critical pharmacophore
sharing structural isosterism with fenamates (NSAIDs) and serving as the hydrolytic metabolite
of N-(2-chlorophenyl)phthalimide. This guide details its confirmed interaction with plant auxin
efflux carriers and explores its potential as a scaffold for modulating mammalian
cyclooxygenases (COX) and transient receptor potential (TRP) channels.

Chemical Identity & Physicochemical Properties

Understanding the targets requires analyzing the molecule's dynamic structural behavior,
particularly its equilibrium with the closed-ring phthalimide form.
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Property Detail

IUPAC Name 2-[(2-Chlorophenyl)carbamoyl]benzoic acid

N-(2-chlorophenyl)phthalamic acid; 2-
Common Synonyms ) )
Chlorophenyl-N-phthalamic acid

CAS Number 6273-12-7

Chemical Class N-aryl phthalamic acid; Phytotropin
Molecular Formula C14H10CINOs3

Molecular Weight 275.69 g/mol

Ortho-substituted benzoic acid capable of
Key Structural Feature intramolecular cyclization to form N-(2-
chlorophenyl)phthalimide.

Structural Dynamics (Hydrolysis Equilibrium)

In aqueous physiological environments, this compound exists in equilibrium with its imide form.
The open-ring acid (the subject of this guide) is typically the stable form at neutral-to-alkaline
pH, while the closed-ring imide is favored in acidic conditions or aprotic solvents.

Critical Insight: Many biological effects attributed to N-aryl phthalimides are mediated by their

ring-opened phthalamic acid metabolites.

Primary Biological Target: Auxin Efflux Carriers
(Plant Biology)

The definitive, scientifically verified target for the N-aryl phthalamic acid class is the Polar Auxin
Transport (PAT) machinery.
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Target: PIN-FORMED (PIN) Proteins & ABCB
Transporters

e Mechanism: 2-[(2-Chlorophenyl)carbamoyl]benzoic acid acts as an Auxin Transport
Inhibitor (ATI). It binds to the regulatory interfaces of PIN proteins (auxin efflux carriers) and
ABCB transporters (P-glycoproteins), blocking the directional flow of indole-3-acetic acid
(IAA).

e Binding Site: Evidence suggests these compounds bind to a peripheral site on the PIN
protein or an associated regulatory protein (like TWD1), causing the internalization and
aggregation of PIN proteins away from the plasma membrane.

o Physiological Outcome: Disruption of gravitropism, inhibition of root elongation, and
alteration of vascular patterning.

Mechanism of Action Diagram

The following diagram illustrates the interference of the molecule with PIN protein trafficking.
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Caption: Mechanism of Action: The compound promotes PIN protein internalization, halting
auxin efflux.
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Potential Mammalian Targets & Pharmacophores

While primarily a tool in plant physiology, the structure of 2-[(2-
Chlorophenyl)carbamoyl]benzoic acid presents significant overlap with known mammalian
drug scaffolds.

A. Cyclooxygenase (COX) Inhibition

The molecule is a structural isostere of N-phenylanthranilic acids (Fenamates).

Fenamates (e.g., Mefenamic Acid): N-phenyl ring attached to the nitrogen of the anthranilic
acid.

Phthalamic Acids: N-phenyl ring attached to the carbonyl of the phthalamic acid.

Hypothesis: The spatial arrangement of the hydrophobic chlorophenyl ring and the carboxylic
acid allows for potential binding to the COX active site (Arg120), mimicking arachidonic acid.

Potential Application: Anti-inflammatory research (non-steroidal).
B. Transient Receptor Potential (TRP) Channels
N-phenylamides are a privileged scaffold for TRP channel modulation.

o Target:TRPMS8 (Cold receptor) or TRPAL.

» Rationale: Analogs of N-phenylphthalamic acid have shown activity as TRP modulators. The
2-chlorophenyl moiety is a common motif in TRP antagonists (e.g., in pore blockers).

C. Dihydroorotate Dehydrogenase (DHODH)

» Rationale: The open-ring structure resembles the active metabolite of Leflunomide
(A771726), which inhibits DHODH. While A771726 is a malononitrilamide, the phthalamic
acid scaffold shares the "hinge-binding" capability via the amide and carboxylic acid.

Experimental Protocols
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Protocol A: Root Gravitropism Assay (Primary
Validation)

Purpose: To confirm biological activity as an auxin transport inhibitor.

Preparation: Dissolve 2-[(2-Chlorophenyl)carbamoyl]benzoic acid in DMSO (100 mM
stock).

o Media: Prepare 0.5x MS (Murashige & Skoog) agar plates supplemented with the compound
at concentrations of 0.1, 1, 10, and 50 pM.

o Seeding: Surface-sterilize Arabidopsis thaliana (Col-0) seeds and plate them in a single row.
o Growth: Stratify at 4°C for 2 days, then grow vertically at 22°C (16h light/8h dark) for 5 days.
e Gravistimulation: Rotate the plates 90°.

o Measurement: After 24 hours, measure the angle of root curvature.

o Result: A lack of curvature (agravitropism) indicates inhibition of PIN-mediated auxin
transport.

Protocol B: COX-1/COX-2 Inhibition Assay (Mammalian
Potential)

Purpose: To assess anti-inflammatory potential.

System: Use a purified ovine COX-1 / human recombinant COX-2 colorimetric assay Kit.

Incubation: Incubate the enzyme with the test compound (1-100 uM) for 10 minutes at 25°C.

Initiation: Add Arachidonic Acid (substrate) and TMPD (chromogenic substrate).

Detection: Measure absorbance at 590 nm. The rate of TMPD oxidation is proportional to
COX activity.

Control: Use Indomethacin as a positive control.
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Synthesis & Stability Workflow

The biological study of this compound requires careful handling of its hydrolytic equilibrium.
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Caption: The compound exists in a pH-dependent equilibrium with its phthalimide precursor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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